Cas no 627890-83-9 ((2E)-3-5-(2-chloro-4-nitrophenyl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-5-(2-chloro-4-nitrophenyl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• CAS No: 627890-83-9
• MF: C₂₁H₁₁ClN₄O₄
• MW: 418.789443254471
• CID: 6010338
• PubChem ID: 156589853
• Update Time: 2025-10-29

(2E)-3-5-(2-chloro-4-nitrophenyl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-5-(2-chloro-4-nitrophenyl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• (E)-3-[5-(2-chloro-4-nitrophenyl)furan-2-yl]-2-(4-oxo-1H-quinazolin-2-yl)prop-2-enenitrile
• (2E)-3-[5-(2-chloro-4-nitrophenyl)furan-2-yl]-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile
• 627890-83-9

• Inchi： 1S/C21H11ClN4O4/c22-17-10-13(26(28)29)5-7-15(17)19-8-6-14(30-19)9-12(11-23)20-24-18-4-2-1-3-16(18)21(27)25-20/h1-10H,(H,24,25,27)/b12-9-
• InChI Key： DJPDQJRRZJYDQB-XFXZXTDPSA-N
• SMILES： C(#N)/C(/C1=NC(=O)C2=C(N1)C=CC=C2)=C/C1=CC=C(C2=CC=C([N+]([O-])=O)C=C2Cl)O1

Computed Properties

• Exact Mass: 418.0468825g/mol
• Monoisotopic Mass: 418.0468825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 952
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on (2E)-3-5-(2-chloro-4-nitrophenyl)furan-2-yl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)prop-2-enenitrile

Compound CAS No. 627890-83-9: (2E)-3-[5-(2-Chloro-4-Nitrophenyl)furan-2-yl]-2-[4-Oxo-3,4-dihydroquinazolin-2-yl]prop-2-enenitrile

The compound with CAS No. 627890-83-9, named (2E)-3-[5-(2-Chloro-4-Nitrophenyl)furan-2-yl]-2-[4-Oxo-3,4-dihydroquinazolin-2-yl]prop-2-enenitrile, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a furan ring substituted with a chloro-nitrophenyl group and a quinazolinone moiety connected via a cyano group. The molecule's structure suggests its potential application as a building block for advanced drug delivery systems or as a precursor in the synthesis of bioactive compounds.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the furan ring and the quinazolinone group introduces unique electronic properties and enhances the molecule's ability to interact with biological targets. For instance, the chloro-nitrophenyl group is known to contribute to the molecule's stability and bioavailability, while the cyano group can act as a reactive site for further functionalization. These features make this compound an attractive candidate for researchers exploring novel therapeutic agents.

One of the most promising applications of this compound lies in its potential to serve as a scaffold for the development of anticancer drugs. The quinazolinone moiety, in particular, has been extensively studied for its role in inhibiting key enzymes involved in cancer cell proliferation. Recent research has demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, this compound also holds promise in materials science. The molecule's rigid structure and conjugated system make it an ideal candidate for use in organic electronics. For example, derivatives of this compound could be employed as semiconducting materials in organic field-effect transistors (OFETs) or as light-emitting materials in organic light-emitting diodes (OLEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of such complex molecules, further enhancing their potential for industrial applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the furan ring, the introduction of the chloro-nitrophenyl substituent, and the coupling reaction to attach the quinazolinone moiety. Researchers have optimized these steps to achieve high yields and excellent purity, ensuring that the final product meets stringent quality standards.

From an environmental perspective, this compound demonstrates low toxicity and minimal environmental impact under standard conditions. Its stability under physiological conditions makes it suitable for use in biomedical applications without posing significant risks to human health or ecosystems. However, further studies are required to fully understand its long-term effects and degradation pathways.

In conclusion, CAS No. 627890-83-9 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on innovative solutions in pharmaceuticals and materials science. As research continues to uncover new properties and applications of this compound, it is poised to play a pivotal role in advancing modern science and technology.